Cas no 102169-52-8 (2-Hydrazinocarbonylbenzenesulfonamide)

2-Hydrazinocarbonylbenzenesulfonamide is a sulfonamide derivative characterized by the presence of a hydrazine carbonyl functional group attached to a benzenesulfonamide core. This compound is of interest in medicinal and organic chemistry due to its potential as a versatile intermediate in the synthesis of biologically active molecules, particularly those targeting enzyme inhibition. The hydrazine moiety enhances reactivity, enabling selective modifications for the development of pharmacophores. Its benzenesulfonamide structure contributes to favorable solubility and binding properties, making it suitable for applications in drug discovery and biochemical research. The compound’s stability under standard conditions further supports its utility in synthetic workflows.
2-Hydrazinocarbonylbenzenesulfonamide structure
102169-52-8 structure
Product Name:2-Hydrazinocarbonylbenzenesulfonamide
CAS No:102169-52-8
MF:C7H9N3O3S
MW:215.229659795761
MDL:MFCD03986492
CID:219888
PubChem ID:2490720
Update Time:2025-11-02

2-Hydrazinocarbonylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-(aminosulfonyl)-, hydrazide
    • 2-(HYDRAZINOCARBONYL)BENZENESULFONAMIDE
    • 2-hydrazinocarbonylbenzenesulfonamide
    • 2-Hydrazinocarbonyl-benzenesulfonamide
    • 2-Sulfamoyl-benzoesaeure-hydrazid
    • 2-sulfamoyl-benzoic acid hydrazide
    • AC1M8OJR
    • AC1Q54UM
    • ACMC-1BW2D
    • CHEMBL361191
    • hydrazide deriv. 6
    • Oprea1_607731
    • 2-carbazoylbenzenesulfonamide
    • 2-(aminocarbamoyl)benzenesulfonamide
    • 2-(hydrazinecarbonyl)benzenesulfonamide
    • AKOS000116142
    • 102169-52-8
    • FT-0683816
    • 2-(hydrazinecarbonyl)benzene-1-sulfonamide
    • DTXSID30368807
    • CS-0339799
    • BDBM12153
    • A910242
    • 2-(Aminosulfonyl)benzoic acid hydrazide
    • PD180482
    • SR-01000043618-1
    • S3J8YCJ4GZ
    • HMS1788K01
    • SR-01000043618
    • Benzoic acid, 2-(aminosulfonyl)-, hydrazide
    • 2-(hydrazinylcarbonyl)benzenesulfonamide
    • STL301522
    • G89791
    • 2-Hydrazinocarbonylbenzenesulfonamide
    • MDL: MFCD03986492
    • Inchi: 1S/C7H9N3O3S/c8-10-7(11)5-3-1-2-4-6(5)14(9,12)13/h1-4H,8H2,(H,10,11)(H2,9,12,13)
    • InChI Key: YWPOXIABDFDDSR-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1C(NN)=O)(N)(=O)=O

Computed Properties

  • Exact Mass: 215.03657
  • Monoisotopic Mass: 215.036462
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.9
  • Topological Polar Surface Area: 124

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.619
  • PSA: 115.28
  • LogP: 1.80980

2-Hydrazinocarbonylbenzenesulfonamide Security Information

2-Hydrazinocarbonylbenzenesulfonamide Pricemore >>

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2-Hydrazinocarbonylbenzenesulfonamide Suppliers

Amadis Chemical Company Limited
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(CAS:102169-52-8)2-Hydrazinocarbonylbenzenesulfonamide
Order Number:A910242
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:37
Price ($):259.0
Email:sales@amadischem.com

Additional information on 2-Hydrazinocarbonylbenzenesulfonamide

Comprehensive Overview of 2-Hydrazinocarbonylbenzenesulfonamide (CAS No. 102169-52-8): Properties, Applications, and Market Insights

2-Hydrazinocarbonylbenzenesulfonamide (CAS No. 102169-52-8) is a specialized organic compound that has garnered significant attention in both academic research and industrial applications. This compound, also known as benzenesulfonamide hydrazide, features a unique molecular structure combining a sulfonamide group with a hydrazine moiety. Its chemical formula is C7H9N3O3S, and it is widely recognized for its versatility in synthetic chemistry and pharmaceutical research.

The growing interest in 2-Hydrazinocarbonylbenzenesulfonamide is driven by its potential applications in drug discovery and material science. Researchers are particularly intrigued by its role as a building block for more complex molecules, especially in the development of enzyme inhibitors and antimicrobial agents. Recent studies have explored its efficacy in targeting specific biochemical pathways, making it a valuable candidate for therapeutic applications.

From a chemical perspective, 2-Hydrazinocarbonylbenzenesulfonamide exhibits notable solubility in polar solvents such as dimethyl sulfoxide (DMSO) and methanol, which enhances its utility in laboratory settings. Its melting point ranges between 180-185°C, and it demonstrates stability under standard conditions, making it suitable for long-term storage. These properties are critical for researchers who require reliable and consistent reagents for their experiments.

One of the most frequently asked questions about 2-Hydrazinocarbonylbenzenesulfonamide revolves around its synthesis. The compound is typically prepared through the reaction of benzenesulfonyl chloride with hydrazine hydrate, followed by further functionalization. This process highlights the importance of precise reaction conditions and high-purity starting materials to achieve optimal yields. For those seeking detailed synthetic protocols, several peer-reviewed journals provide step-by-step methodologies.

In the pharmaceutical industry, 2-Hydrazinocarbonylbenzenesulfonamide has been investigated for its potential as a carbonic anhydrase inhibitor. Carbonic anhydrases are enzymes involved in critical physiological processes, and their inhibition can lead to therapeutic effects in conditions such as glaucoma and epilepsy. This connection to disease treatment has spurred further research into the compound's mechanism of action and structure-activity relationships.

Beyond pharmaceuticals, 2-Hydrazinocarbonylbenzenesulfonamide finds applications in material science and analytical chemistry. Its ability to form stable complexes with metal ions makes it useful in the development of chelating agents and sensors. Additionally, its sulfonamide group imparts unique electronic properties, which are exploitable in the design of functional materials for electronics and catalysis.

The market for 2-Hydrazinocarbonylbenzenesulfonamide is expanding, driven by increasing demand from research institutions and pharmaceutical companies. Suppliers often highlight its high purity and consistent quality as key selling points. Recent trends indicate a rise in inquiries about bulk quantities and custom synthesis options, reflecting its growing importance in large-scale applications.

For researchers and industry professionals, understanding the safety profile of 2-Hydrazinocarbonylbenzenesulfonamide is essential. While it is not classified as a hazardous substance under standard regulations, proper handling procedures, including the use of personal protective equipment (PPE), are recommended to minimize risks associated with chemical exposure. Material Safety Data Sheets (MSDS) provide comprehensive guidelines for safe storage and disposal.

In conclusion, 2-Hydrazinocarbonylbenzenesulfonamide (CAS No. 102169-52-8) stands out as a multifaceted compound with broad applicability in pharmaceutical research, material science, and beyond. Its unique chemical properties and potential for innovation continue to make it a subject of interest for scientists and industry leaders alike. As research progresses, new applications and improved synthetic methods are likely to emerge, further solidifying its role in modern chemistry.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:102169-52-8)2-Hydrazinocarbonylbenzenesulfonamide
A910242
Purity:99%
Quantity:1g
Price ($):259.0
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